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Compound of Interest

Compound Name: DHFR-IN-5

Cat. No.: B8605542

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment and
regulatory compliance. This document provides a comprehensive guide to the proper disposal
procedures for DHFR-IN-5, a potent dihydrofolate reductase (DHFR) inhibitor.

While specific safety data sheets (SDS) and detailed disposal protocols for DHFR-IN-5 are not
readily available in the public domain, its nature as a potent, biologically active compound
necessitates a cautious and systematic approach to its disposal. The following procedures are
based on established best practices for the management of laboratory chemical waste.

Chemical and Physical Properties

DHFR-IN-5, also known as compound p218, is a potent and orally active inhibitor of
dihydrofolate reductase (DHFR)[1][2]. It has demonstrated anti-malarial activity and is intended
for research use only[1][2].
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Property Data Reference
CAS Number 1142407-81-5 [2]
Molecular Formula C20H23N502 Inferred from structure

Ki value (quadruple mutant P.

_ 0.54 nM [1]12]
falciparum DHFR)
IC50 (wild-type P. falciparum) 4.6 nM [1112]
IC50 (quadruple mutant P.

) 56 nM [1][2]
falciparum)
Oral Bioavailability (in rats) 46.3% [1112]
Half-life (in rats) 7.3 hours [1][2]

Experimental Protocols: General Chemical Waste
Disposal

The disposal of DHFR-IN-5 should follow the general protocols for chemical laboratory waste.
These steps are designed to ensure safety and compliance with environmental regulations[3]

[4][5][6][7].
1. Identification and Classification:

o Treat all waste containing DHFR-IN-5 as hazardous chemical waste due to its biological
potency and the lack of specific safety data.

e This includes pure compound, solutions, contaminated personal protective equipment (PPE),
and any materials used for spill cleanup.

2. Segregation:
e Do not mix DHFR-IN-5 waste with other waste streams unless compatibility is confirmed.
o Keep solid and liquid waste in separate, clearly designated containers.

3. Packaging and Labeling:
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o Use appropriate, leak-proof containers compatible with the chemical nature of the waste.

o Label all waste containers clearly with "Hazardous Waste," the full chemical name ("DHFR-
IN-5"), and the approximate concentration and quantity.

4. Storage:

» Store waste containers in a designated, well-ventilated, and secure area away from general
laboratory traffic.

o Ensure that the storage area is designed to contain any potential spills.
5. Disposal:

» All hazardous chemical waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor[3][6].

e Do not dispose of DHFR-IN-5 down the drain or in the regular trash[4][7].

Logical Workflow for DHFR-IN-5 Disposal

The following diagram illustrates the decision-making process for the proper disposal of DHFR-
IN-5.
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DHFR-IN-5 Disposal Workflow

Start: DHFR-IN-5 Waste Ge@

Classify as Hazardous Chemical Waste

Segregate Waste Streams
(Solid vs. Liquid)

Package in Labeled, Compatible Containers

Store in Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS)

Arrange for Professional Disposal

@per Disposal C@

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of DHFR-IN-5.
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By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of DHFR-IN-5, thereby building a culture of safety and
trust within the research community. Always consult your institution's specific waste
management guidelines and EHS department for further clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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